Cas no 1356109-90-4 (6-(2,2,2-trifluoroethyl)pyridin-3-ylboronic acid)

• Product Name: 6-(2,2,2-trifluoroethyl)pyridin-3-ylboronic acid
• CAS No: 1356109-90-4
• MF: C₇H₇BF₃NO₂
• MW: 204.942192316055
• MDL: MFCD18260168
• CID: 1029993
• PubChem ID: 71303832
• Update Time: 2025-05-20

6-(2,2,2-trifluoroethyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(2,2,2-Trifluoroethyl)pyridin-3-yl)boronic acid
• [6-(2,2,2-trifluoroethyl)pyridin-3-yl]boronic acid
• 6-(2,2,2-trifluoroethyl)pyridin-3-ylboronic acid
• AT35470
• AB75323
• EN300-8681405
• CS-0119450
• AHBQIJFNXQLAIJ-UHFFFAOYSA-N
• AKOS016845678
• (6-(2,2,2-Trifluoroethyl)pyridin-3-yl)boronicacid
• 6-(2,2,2-Trifluoroethyl)pyridine-3-boronic acid
• DTXSID20745128
• 1356109-90-4

• MDL： MFCD18260168
• Inchi： 1S/C7H7BF3NO2/c9-7(10,11)3-6-2-1-5(4-12-6)8(13)14/h1-2,4,13-14H,3H2
• InChI Key： AHBQIJFNXQLAIJ-UHFFFAOYSA-N
• SMILES： FC(CC1C=CC(B(O)O)=CN=1)(F)F

Computed Properties

• Exact Mass: 205.0521931g/mol
• Monoisotopic Mass: 205.0521931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-(2,2,2-trifluoroethyl)pyridin-3-ylboronic acid

6-(2,2,2-Trifluoroethyl)pyridin-3-ylboronic Acid (CAS No. 1356109-90-4): A Versatile Boronic Acid Derivative in Modern Organic Synthesis

In the realm of organoboron chemistry, 6-(2,2,2-trifluoroethyl)pyridin-3-ylboronic acid (CAS No. 1356109-90-4) has emerged as a pivotal building block for Suzuki-Miyaura cross-coupling reactions. This compound, characterized by its pyridine backbone and trifluoroethyl substituent, offers unique reactivity profiles that cater to pharmaceutical, agrochemical, and materials science applications. Its boronic acid functional group enables seamless integration into complex molecular architectures, making it a sought-after reagent in medicinal chemistry and drug discovery.

The growing interest in fluorinated compounds has propelled 6-(2,2,2-trifluoroethyl)pyridin-3-ylboronic acid into the spotlight. Fluorine's electronegativity enhances the compound's metabolic stability and bioavailability, addressing key challenges in small-molecule drug development. Researchers frequently search for "boronic acid derivatives in cancer therapy" or "fluorinated pyridine applications," reflecting its relevance in targeting protein-protein interactions and kinase inhibitors. The CAS No. 1356109-90-4 is often associated with queries like "how to handle air-sensitive boronic acids" or "storage conditions for trifluoroethyl compounds," underscoring practical handling considerations.

From a synthetic perspective, this compound excels in palladium-catalyzed couplings. Its pyridylboronic acid moiety facilitates the construction of heterobiaryl systems, a common motif in EGFR inhibitors and BTK inhibitors. Recent publications highlight its utility in creating PET radiotracers, aligning with trends in "precision medicine biomarkers." The trifluoroethyl group further contributes to lipophilicity tuning—a hot topic in "optimizing LogP values" discussions.

Environmental and regulatory aspects also shape its demand. Unlike traditional halogenated reagents, 6-(2,2,2-trifluoroethyl)pyridin-3-ylboronic acid aligns with green chemistry principles by minimizing heavy metal residues. Searches for "sustainable boronic acid synthesis" or "fluorine in biodegradable materials" resonate with these attributes. Analytical methods like 19F-NMR and HPLC purity assays are frequently mentioned alongside its CAS number, addressing quality control concerns.

In material science, its electron-withdrawing trifluoroethyl group enables applications in organic semiconductors and OLED intermediates. The compound's role in metal-organic frameworks (MOFs) design responds to queries about "porous materials for CO2 capture." Its thermal stability (often tested via TGA analysis) makes it suitable for high-temperature polymerization processes.

Future directions may explore its bioconjugation potential, particularly in antibody-drug conjugates (ADCs)—a trending topic in "targeted cancer therapies." The boronic acid-pyridine synergy also opens doors for supramolecular chemistry applications, answering searches for "dynamic covalent chemistry examples." As AI-assisted retrosynthesis tools gain traction, this compound's SMILES notation and reaction databases entries are increasingly referenced.